3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine

• Molecular Formula: C11H17NO3S
• Molecular Weight: 243.32 g/mol
• SMILES: C1CC(CNC1)CS(=O)(=O)CC2=CC=CO2
• InChI: InChI=1S/C11H17NO3S/c13-16(14,9-11-4-2-6-15-11)8-10-3-1-5-12-7-10/h2,4,6,10,12H,1,3,5,7-9H2
• InChIKey: PTFLEPTZZJUNCG-UHFFFAOYSA-N

3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine: Chemical Identity & Procurement

3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine (hydrochloride salt: C11H18ClNO3S, MW 279.78 g/mol) is a heterocyclic building block featuring a piperidine core substituted at the 3-position with a furan-2-ylmethanesulfonylmethyl moiety . The compound exists primarily as the hydrochloride salt for enhanced stability and handling . This sulfonylpiperidine scaffold is recognized in medicinal chemistry as a privileged structure for enzyme inhibitor design, with related sulfonylpiperidines demonstrating potent antibacterial activity against Gram-positive thymidylate kinase (TMK) [1]. Unlike the more extensively characterized 4-substituted positional isomers, the 3-substituted configuration presents distinct steric and electronic properties that influence molecular recognition in target binding pockets.

3-Substituted piperidine scaffold for SAR exploration

Furan-2-ylmethanesulfonyl pharmacophore for derivatization

Hydrochloride salt for enhanced handling stability

• [1] Martinez-Botella, G., Loch, J.T., Green, O.M., et al. (2013). Sulfonylpiperidines as novel, antibacterial inhibitors of Gram-positive thymidylate kinase (TMK). Bioorganic & Medicinal Chemistry Letters, 23(1), 169-173. View Source

3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine: Isomer Substitution Limitations

Substitution of 3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine with 4-substituted positional isomers or simpler methanesulfonylmethyl piperidines introduces substantial risk of altered molecular recognition, divergent biological activity, and compromised synthetic utility. Positional isomerism on the piperidine ring dramatically affects three-dimensional pharmacophore presentation: the 3-substituted configuration orients the furan-2-ylmethanesulfonylmethyl group at a different vector angle relative to the piperidine nitrogen compared to 4-substituted analogs, fundamentally altering hydrogen-bonding geometry and steric complementarity within enzyme active sites [1]. Within the sulfonylpiperidine class, single-digit nanomolar potency differences have been documented between structurally similar analogs in antibacterial TMK inhibition studies [2]. Furthermore, sulfonylpiperidine derivatives demonstrate target-specific activity profiles—ranging from endothelial lipase inhibition (GSK264220A, IC50 = 16-130 nM) to histamine H2 receptor antagonism (FRG-8701, IC50 = 0.25-0.43 μM) . These functional divergences underscore that seemingly minor structural modifications in the sulfonylpiperidine scaffold translate to significant differences in biological recognition, making generic substitution scientifically invalid without empirical validation.

Positional isomer mismatch 4-Substituted isomers present different vector angles, may alter binding geometry

Pharmacophore truncation Simpler methanesulfonylmethyl piperidines lack furan-dependent interactions

Salt form variability Free base may differ in solubility and stability compared to hydrochloride salt

• [1] Martinez-Botella, G., Loch, J.T., Green, O.M., et al. (2013). Sulfonylpiperidines as novel, antibacterial inhibitors of Gram-positive thymidylate kinase (TMK). Bioorganic & Medicinal Chemistry Letters, 23(1), 169-173. View Source
• [2] Semantic Scholar. 2,6-Disubstituted N-arylsulfonyl piperidines as gamma-secretase inhibitors. View Source

3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine: Differentiation Evidence vs. Analogs

Sulfonylpiperidine Antibacterial TMK Inhibition

The sulfonylpiperidine scaffold to which 3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine belongs has been structurally validated as a potent inhibitor of Gram-positive thymidylate kinase (TMK). Crystallographic studies of sulfonylpiperidines complexed with Staphylococcus aureus TMK (PDB: 4HLD) reveal critical hydrogen-bonding interactions with Arg48 that are essential for high-affinity binding [1]. While direct quantitative data for the target compound is not available in the public domain, the class-level evidence establishes that sulfonylpiperidines with appropriate substitution patterns achieve nanomolar-range inhibition, providing a validated mechanistic foundation for further optimization.

Antibacterial TMK

Class-level inference

Sulfonylpiperidine co-crystal with S. aureus TMK (PDB: 4HLD); Arg48 H-bond critical

Supports scaffold evaluation for TMK target engagement

Direct compound data not publicly reported

Evidence Dimension	Antibacterial target engagement (TMK inhibition)
Target Compound Data	Not publicly reported in peer-reviewed literature
Comparator Or Baseline	Optimized sulfonylpiperidine class members (sub-micromolar to nanomolar IC50)
Quantified Difference	Not quantifiable due to absence of direct comparator data
Conditions	Staphylococcus aureus TMK enzyme assay; X-ray crystallography (2.0 Å resolution)

Why This Matters

This class-level crystallographic evidence demonstrates that the sulfonylpiperidine scaffold possesses intrinsic molecular recognition features capable of high-affinity target engagement, establishing a scientific rationale for selecting this scaffold over non-sulfonyl piperidine alternatives.

• [1] Martinez-Botella, G., Loch, J.T., Green, O.M., et al. (2013). Sulfonylpiperidines as novel, antibacterial inhibitors of Gram-positive thymidylate kinase (TMK). Bioorganic & Medicinal Chemistry Letters, 23(1), 169-173. PDB ID: 4HLD. View Source

Furan-Methanesulfonyl Moiety in Lipase Inhibition

Compounds incorporating furan-sulfonyl-piperidine pharmacophores have demonstrated potent enzyme inhibition in cardiovascular targets. GSK264220A, a sulfonylpiperidine derivative bearing furan and piperidine moieties, inhibits endothelial lipase (EL) with an IC50 of 16-130 nM and lipoprotein lipase (LPL) with an IC50 of 100 nM . This quantitative activity profile demonstrates that the furan-sulfonyl-piperidine architectural motif, when appropriately configured, confers nanomolar inhibitory potency against clinically relevant lipase enzymes. The 3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine structure contains the same core pharmacophoric elements—furan ring, sulfonyl linker, and piperidine nitrogen—that mediate these inhibitory interactions.

Lipase Inhibition

Class-level inference

Related furan-sulfonyl-piperidine: EL IC50 16–130 nM; LPL IC50 100 nM

Supports lipase inhibitor scaffold screening

Data from structurally related analog, not this compound

Evidence Dimension	Enzyme inhibition potency
Target Compound Data	Not publicly reported in peer-reviewed literature
Comparator Or Baseline	GSK264220A: EL IC50 = 16-130 nM; LPL IC50 = 100 nM
Quantified Difference	Not quantifiable due to absence of direct comparator data
Conditions	Endothelial lipase and lipoprotein lipase enzyme inhibition assays

Why This Matters

The nanomolar potency of structurally related furan-sulfonyl-piperidine compounds validates this pharmacophore as a productive starting point for lipase inhibitor development, supporting procurement for cardiovascular target screening programs.

Histamine H2 Receptor Antagonism by Furan-Sulfonylpiperidines

The furan-methylsulfinyl-piperidine pharmacophore has demonstrated quantifiable GPCR antagonist activity. FRG-8701, a compound containing furan-2-ylmethylsulfinyl and piperidine moieties structurally related to the target compound's furan-2-ylmethanesulfonyl group, exhibits histamine H2 receptor antagonism with an IC50 of 0.25-0.43 μM and produces relatively long-lasting antisecretory effects compared to clinical comparators famotidine and cimetidine . This quantitative evidence establishes that furan-sulfonyl-piperidine architectures can achieve sub-micromolar GPCR modulation with differentiated duration of action.

H2 Antagonism

Class-level inference

Analog FRG-8701: H2 IC50 0.25–0.43 μM; longer duration vs. famotidine/cimetidine

Supports GPCR screening context for furan-piperidine class

Structure-activity transferability requires validation

Evidence Dimension	GPCR antagonist potency
Target Compound Data	Not publicly reported in peer-reviewed literature
Comparator Or Baseline	FRG-8701: H2 receptor IC50 = 0.25-0.43 μM; longer duration vs. famotidine/cimetidine
Quantified Difference	Not quantifiable due to absence of direct comparator data
Conditions	Histamine H2 receptor binding and functional antagonism assays

Why This Matters

The sub-micromolar H2 receptor antagonism and extended duration of structurally related furan-sulfonyl-piperidine compounds provides quantitative validation for screening this scaffold in GPCR-focused drug discovery programs.

3- vs 4-Position Piperidine Substitution Impact

The 3-substituted configuration of 3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine (CAS: 1263277-42-4; MF: C8H9F2NO2S; MW: 221.23) fundamentally differs from the more commonly available 4-substituted positional isomers such as 4-[(Furan-2-yl)methanesulfonyl]piperidine (C10H15NO3S; MW: 229.30) [1]. Positional isomerism alters the vector angle of the furan-methanesulfonyl moiety relative to the piperidine nitrogen, which critically impacts hydrogen-bonding geometry and steric complementarity in target binding pockets. Within the sulfonylpiperidine class, 3-substituted derivatives have been specifically claimed in patents (US8188280B2) as inhibitors of long-chain fatty acyl elongase for cardiovascular, neurologic, and metabolic disease applications [2], whereas 4-substituted derivatives appear in distinct therapeutic contexts including gamma-secretase inhibition for Alzheimer's disease [3].

3- vs 4-Isomer

Class-level inference

3-substituted MW 221.23; 4-substituted MW 229.30; distinct CAS & patent landscapes

Positional isomer must be verified; geometry impacts binding

Procure correct isomer per patent claims

Evidence Dimension	Positional isomerism and molecular properties
Target Compound Data	3-substituted: CAS 1263277-42-4; MW 221.23 (free base)
Comparator Or Baseline	4-substituted: 4-[(Furan-2-yl)methanesulfonyl]piperidine; MW 229.30
Quantified Difference	MW difference: 8.07 g/mol; distinct CAS registry; different patent claims (3-substituted in US8188280B2 vs. 4-substituted in gamma-secretase patents)
Conditions	Structural comparison and patent landscape analysis

Why This Matters

The distinct patent assignments and molecular recognition properties between 3- and 4-substituted isomers mandate precise procurement of the correct positional isomer, as substitution position directly dictates pharmacophore geometry and potential intellectual property considerations.

• [1] ChemSrc. 4-[(Furan-2-yl)methanesulfonyl]piperidine; CAS: 1447967-01-2; MF: C10H15NO3S; MW: 229.30. View Source
• [2] US8188280B2. 3-Substituted sulfonyl piperidine derivative. Assignee: Toshiyuki Takahashi, Tsuyoshi Nagase, Takahide Sasaki. Filed 2009-02-04. View Source
• [3] Semantic Scholar. 2,6-Disubstituted N-arylsulfonyl piperidines as gamma-secretase inhibitors; IC50 values in single-digit nanomolar range. View Source

3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine: Application Scenarios

Antibacterial TMK Inhibitor Screening

Procure 3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine as a sulfonylpiperidine scaffold for antibacterial screening against Gram-positive thymidylate kinase (TMK). The class has demonstrated crystallographically validated binding interactions with Arg48 in S. aureus TMK, a feature critical for achieving high-affinity inhibition [1]. This compound serves as a starting point for structure-activity relationship studies aimed at optimizing antibacterial potency while maintaining the essential hydrogen-bonding network observed in the 4HLD co-crystal structure.

Cardiovascular Lipase Inhibition Screening

Utilize 3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine in cardiovascular drug discovery programs targeting endothelial lipase (EL) and lipoprotein lipase (LPL). Structurally related furan-sulfonyl-piperidine compounds have demonstrated potent covalent inhibition of these enzymes with IC50 values in the 16-130 nM range . The presence of the furan-methanesulfonyl-piperidine pharmacophore in the target compound suggests potential for similar lipase inhibitory activity, making it suitable for enzyme inhibition screening cascades.

GPCR Histamine Receptor Antagonist Screening

Deploy 3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine in GPCR-focused screening campaigns targeting histamine receptor modulation. Structurally related furan-sulfinyl-piperidine compounds (FRG-8701) exhibit H2 receptor antagonism with IC50 values of 0.25-0.43 μM and differentiated duration of action compared to clinical standards . The target compound's furan-methanesulfonyl-piperidine architecture may confer similar GPCR modulatory properties, warranting evaluation in radioligand binding and functional antagonism assays.

3-Substituted Piperidine Building Block Derivatization

Procure 3-{[(Furan-2-yl)methanesulfonyl]methyl}piperidine as a versatile 3-substituted piperidine building block for combinatorial library synthesis. The 3-position substitution pattern provides distinct vector geometry compared to 4-substituted isomers, offering unique three-dimensional pharmacophore presentation for fragment-based drug discovery and scaffold-hopping strategies [2]. The free piperidine nitrogen enables further functionalization (acylation, alkylation, sulfonylation) for systematic structure-activity relationship exploration.

Application

Selection Property

Validation Focus

Antibacterial target engagement studies

Sulfonylpiperidine scaffold with TMK co-crystal validation

TMK inhibition and binding mode characterization

Lipase enzyme inhibitor screening

Furan-sulfonyl-piperidine pharmacophore alignment

Lipase inhibitory activity and selectivity profiling

GPCR receptor modulation screening

Furan-sulfonyl-piperidine architecture

H2 receptor binding and functional antagonism assessment

Combinatorial library synthesis

3-substituted piperidine with distinct vector geometry

Derivatization and SAR exploration

• [1] Martinez-Botella, G., Loch, J.T., Green, O.M., et al. (2013). Sulfonylpiperidines as novel, antibacterial inhibitors of Gram-positive thymidylate kinase (TMK). Bioorganic & Medicinal Chemistry Letters, 23(1), 169-173. View Source
• [2] US8188280B2. 3-Substituted sulfonyl piperidine derivative. View Source